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Compound of Interest

Compound Name: Tert-butyl Chloroformate

Cat. No.: B1600265 Get Quote

Technical Support Center: Managing tert-Butyl
Chloroformate
This guide provides essential information for researchers, scientists, and drug development

professionals on the safe handling and storage of tert-butyl chloroformate, with a focus on

managing pressure buildup in storage vessels.

Frequently Asked Questions (FAQs)
Q1: What causes pressure buildup in tert-butyl chloroformate storage vessels?

A1: Pressure buildup is primarily caused by the decomposition of tert-butyl chloroformate,

which is an inherently unstable compound, particularly at ambient temperatures.[1][2][3] The

decomposition process generates gaseous byproducts, leading to an increase in pressure

within a sealed container. Two main decomposition pathways contribute to this:

Thermal Decomposition: When warmed, tert-butyl chloroformate decomposes into

isobutylene, hydrogen chloride (HCl), and carbon dioxide (CO₂), all of which are gases at

typical storage temperatures.[1][2]

Hydrolysis: In the presence of moisture, tert-butyl chloroformate rapidly hydrolyzes to form

tert-butyl alcohol, carbon dioxide (CO₂), and hydrogen chloride (HCl).[1][2]

Q2: What are the gaseous products of tert-butyl chloroformate decomposition?
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A2: The primary gaseous products of decomposition are:

Isobutylene (C₄H₈)

Hydrogen Chloride (HCl)

Carbon Dioxide (CO₂)

Q3: At what temperature does tert-butyl chloroformate begin to decompose rapidly?

A3: Tert-butyl chloroformate is unstable at room temperature and decomposes rapidly above

10 °C.[1] For safe storage and to minimize decomposition, it is crucial to store it at low

temperatures, typically in a freezer at or below -20°C.[2][4]

Q4: How does moisture affect the stability of tert-butyl chloroformate?

A4: Moisture significantly accelerates the decomposition of tert-butyl chloroformate through

hydrolysis.[1] Even exposure to moist air can lead to rapid degradation and pressure buildup.

Therefore, it is critical to handle and store it under strictly anhydrous conditions.

Q5: What are the recommended storage conditions for tert-butyl chloroformate?

A5: To minimize decomposition and prevent pressure buildup, tert-butyl chloroformate should

be stored under the following conditions:

Temperature: In a freezer at or below -20°C.[2][4]

Atmosphere: Under an inert atmosphere, such as nitrogen or argon, to prevent exposure to

moisture.[2][5]

Container: In a tightly sealed, appropriate container. However, due to the risk of pressure

buildup, periodic venting may be necessary under controlled conditions.

Duration: For short periods, not exceeding a few days, even when stored correctly.[3]
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Issue Possible Cause(s) Recommended Action(s)

Visible pressure buildup in the

storage vessel (e.g., bulging

cap, hissing sound upon

opening)

Decomposition of tert-butyl

chloroformate due to improper

storage temperature or

exposure to moisture.

1. Do not open the vessel

directly.2. Cool the vessel to

-20°C or below to reduce the

vapor pressure of the gaseous

byproducts.3. In a well-

ventilated fume hood, carefully

and slowly vent the excess

pressure using a needle

attached to a bubbler or a

similar pressure-relief

system.4. Once the pressure

has been equalized, consider

the age and storage history of

the reagent. If it is old or has

been improperly stored, it is

best to dispose of it according

to your institution's hazardous

waste guidelines.

Reagent appears cloudy or

has a yellow tint

Partial decomposition or

hydrolysis of the tert-butyl

chloroformate.

1. This indicates that the

reagent is no longer pure and

may contain decomposition

products.2. The reagent's

effectiveness in chemical

reactions will be

compromised.3. It is

recommended to dispose of

the reagent following

appropriate safety protocols.

Inconsistent or poor results in

reactions using tert-butyl

chloroformate

The reagent has likely

degraded due to improper

storage or handling, leading to

a lower concentration of the

active compound.

1. Verify the storage conditions

of your tert-butyl

chloroformate.2. If the reagent

is old or has been stored

improperly, acquire a fresh

supply.3. For future use,

ensure the reagent is stored at
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or below -20°C under an inert

atmosphere and is used

shortly after opening.

Quantitative Data on Stability
Obtaining precise kinetic data for the decomposition of tert-butyl chloroformate is challenging

due to its high reactivity. However, the following table summarizes its known stability

characteristics.

Parameter Observation Reference

Thermal Stability

Unstable at room temperature;

decomposes rapidly above 10

°C.

[1]

Storage Recommendation

Store in a freezer at or below

-20°C under an inert

atmosphere.

[2][4]

Solvolysis Rate

Rapid solvolysis in various

solvents, indicating high

reactivity.

[1]

Hydrolytic Stability
Rapidly hydrolyzes in the

presence of water or moist air.
[1][2]

Experimental Protocol: Safe Handling and Pressure
Mitigation
This protocol outlines the steps for safely handling tert-butyl chloroformate to minimize

decomposition and manage potential pressure buildup.

1. Personal Protective Equipment (PPE):

Wear appropriate chemical-resistant gloves, safety goggles, and a lab coat.
All handling of tert-butyl chloroformate should be performed in a certified chemical fume
hood.
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2. Receiving and Storage:

Upon receipt, immediately inspect the container for any signs of pressure buildup.
Store the container in a freezer at or below -20°C.
Ensure the storage area is designated for reactive and temperature-sensitive chemicals.

3. Handling and Dispensing:

Before use, allow the container to equilibrate to the temperature of the fume hood for a short
period, but do not allow it to warm to room temperature.
Work under an inert atmosphere (e.g., using a nitrogen-flushed glove bag or Schlenk line
techniques) to minimize exposure to moisture.
Use dry, clean glassware and syringes for dispensing.

4. Pressure Mitigation:

If the reagent has been stored for an extended period, or if there is any suspicion of pressure
buildup, vent the container before use.
To do this safely, cool the container to -20°C or below.
In a fume hood, carefully insert a needle connected to a mineral oil bubbler through the
septum of the cap to slowly release any built-up pressure.

5. Disposal:

Dispose of any unused or degraded tert-butyl chloroformate according to your institution's
hazardous waste management guidelines.
Do not attempt to neutralize the reagent without proper knowledge and equipment.

Decomposition Pathways
The following diagrams illustrate the primary decomposition pathways of tert-butyl
chloroformate.
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Caption: Decomposition pathways of tert-butyl chloroformate.
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Caption: Troubleshooting workflow for pressure buildup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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